Cas no 2640953-56-4 (N-(5-chloro-2-methoxyphenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine)

• Product Name: N-(5-chloro-2-methoxyphenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine
• CAS No: 2640953-56-4
• MF: C₁₇H₁₈ClN₅O₂
• MW: 359.810122013092
• CID: 5317722
• PubChem ID: 155799342
• Update Time: 2025-10-29

N-(5-chloro-2-methoxyphenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 2640953-56-4
• AKOS040731602
• F6796-0716
• N-(5-chloro-2-methoxyphenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine
• N-(5-Chloro-2-methoxyphenyl)-9-[(tetrahydro-2-furanyl)methyl]-9H-purin-6-amine

• Inchi： 1S/C17H18ClN5O2/c1-24-14-5-4-11(18)7-13(14)22-16-15-17(20-9-19-16)23(10-21-15)8-12-3-2-6-25-12/h4-5,7,9-10,12H,2-3,6,8H2,1H3,(H,19,20,22)
• InChI Key： FCMKNELLSANDIE-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2NC2=CC(Cl)=CC=C2OC)N(CC2CCCO2)C=1

Computed Properties

• Exact Mass: 359.1149025g/mol
• Monoisotopic Mass: 359.1149025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 554.5±60.0 °C(Predicted)
• pka: 2.53±0.10(Predicted)

Additional information on N-(5-chloro-2-methoxyphenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine

Introduction to N-(5-chloro-2-methoxyphenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine (CAS No. 2640953-56-4)

N-(5-chloro-2-methoxyphenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine, identified by its CAS number 2640953-56-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the purine derivatives, a class of molecules known for their diverse biological activities and therapeutic potential. The unique structural features of this compound, particularly the presence of a chloro and methoxy substituent on the phenyl ring and an oxolan-2-ylmethyl group attached to the purine core, make it a promising candidate for further investigation in medicinal chemistry.

The synthesis and characterization of N-(5-chloro-2-methoxyphenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine have been subjects of extensive research due to its potential applications in the development of novel therapeutic agents. The compound's structure suggests that it may interact with biological targets in ways that could lead to innovative treatments for various diseases. Specifically, the purine moiety is known to be a key component in many pharmacologically active molecules, including antiviral, anticancer, and anti-inflammatory agents.

In recent years, there has been a growing interest in exploring new derivatives of purine as potential drug candidates. The introduction of functional groups such as chloro and methoxy into the phenyl ring can significantly alter the pharmacokinetic and pharmacodynamic properties of the molecule. These modifications can enhance binding affinity to biological targets, improve metabolic stability, and potentially reduce toxicity. The oxolan-2-ylmethyl group further contributes to the complexity of the molecule, offering additional sites for interaction with biological systems.

The chemical properties of N-(5-chloro-2-methoxyphenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine make it an intriguing subject for further study. Its solubility, stability, and reactivity are critical factors that determine its suitability for various applications in drug development. Researchers have been employing advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to elucidate its structure and understand its behavior in different environments.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of specialized reagents and catalysts is often necessary to achieve the desired transformations. For instance, the introduction of the chloro and methoxy groups typically involves halogenation and methylation reactions, respectively. The attachment of the oxolan-2-ylmethyl group requires more complex synthetic strategies, often involving ring-opening reactions of epoxides or other cyclic ethers.

In terms of biological activity, N-(5-chloro-2-methoxyphenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-am ine has shown promise in preliminary studies. Researchers have been investigating its potential effects on various biological pathways, including enzyme inhibition and receptor binding. The compound's ability to modulate these pathways could lead to new therapeutic strategies for diseases such as cancer, inflammation, and viral infections. Additionally, its structural similarity to known pharmacophores suggests that it may exhibit similar or even enhanced biological activities.

The development of novel drugs often involves a rigorous process of screening and testing compounds for their efficacy and safety. N-(5-chloro -2-methoxyphenyl strong >)-< strong >9-[ (ox lan - 2 - yl )m eth yl ] strong > - < strong > 9 H - p urin - 6 - am ine strong > is currently undergoing preclinical studies to evaluate its potential as a therapeutic agent. These studies aim to provide insights into its pharmacokinetic profile, including absorption, distribution, metabolism, excretion (ADME), as well as its toxicological properties. Such information is crucial for determining whether the compound is suitable for further development into a clinical drug.

The advancements in computational chemistry have also played a significant role in understanding the behavior of N-(5-chloro -2-methoxyphenyl strong >)-< strong > 9-[ (ox lan - 2 - yl )m eth yl ] strong > - < strong > 9 H - p urin - 6 - am ine strong > . Molecular modeling techniques allow researchers to predict how the compound might interact with biological targets at the atomic level. This information can guide the design of new derivatives with improved properties and can accelerate the drug discovery process.

In conclusion, N-(5-chloro -2-meth oxyphenyl strong >)-< strong > 9-[ ( ox lan - 2 - yl )m eth yl ] strong > - < strong > 9 H - p urin - 6 - am ine strong > (CAS No. 2640953-56- strong>-4) is a promising compound with significant potential in pharmaceutical research. Its unique structure and diverse biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely that it will play an important role in the development of novel therapeutic agents in the coming years.